N-(3-(benzofuran-2-yl)-3-hydroxypropyl)furan-3-carboxamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]furan-3-carboxamide
• InChI: InChI=1S/C16H15NO4/c18-13(5-7-17-16(19)12-6-8-20-10-12)15-9-11-3-1-2-4-14(11)21-15/h1-4,6,8-10,13,18H,5,7H2,(H,17,19)
• InChI Key: UJEHVFJHQAQTGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(CCNC(=O)C3=COC=C3)O
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

“N-(3-(benzofuran-2-yl)-3-hydroxypropyl)furan-3-carboxamide” is a chemical compound that could potentially be used in scientific research. It might possess diverse applications in fields like drug discovery and material science due to its unique structure and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined through various experimental methods.

Scientific Research Applications

Synthesis of Complex Molecules

• A study described an efficient, three-component strategy for the synthesis of multifunctionalized benzofuran derivatives, highlighting a method that avoids tedious workup procedures by directly precipitating products from the reaction solution. This process is considered eco-friendly due to the minimal use of solvents and reagents (Guan‐Hua Ma et al., 2014).
• Another research effort focused on the synthesis of novel benzofuran derivatives through reactions involving secondary enaminones, leading to the generation of unique compounds that were explored for their inhibition of human protein kinase CK2, demonstrating a potential for developing new therapeutic agents (U. Kucklaender et al., 2011).

Potential Pharmacological Activities

• The synthesis and evaluation of benzofuran hydroxamic acids as 5-lipoxygenase inhibitors were reported, with certain compounds showing potent in vitro and in vivo activity. This suggests their potential as therapeutic agents in diseases where 5-lipoxygenase plays a key role (K. Ohemeng et al., 1994).
• Research on the synthesis and structural characterization of derivatives of benzo[b]furan carboxylic acids showed significant cytotoxic activities against human cancer cell lines, indicating their potential in cancer therapy (J. Kossakowski et al., 2005).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system to produce a certain effect. This is often studied in the context of drug discovery where the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling and disposal procedures should be followed when working with chemical compounds to minimize risks.

Future Directions

The future directions for the study of this compound would depend on the results of initial research and the potential applications of the compound. This could include further studies to fully understand its properties, potential uses in various fields, and the development of methods for its safe and efficient synthesis.